Cas no 1936658-45-5 (1-(Butan-2-yl)-2-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(Butan-2-yl)-2-methylcyclopentane-1-carbaldehyde
• CAS No: 1936658-45-5
• Molecular Formula: C₁₁H₂₀O
• Molecular Weight: 168.275903701782
• CID: 5740697
• PubChem ID: 130624055

1-(Butan-2-yl)-2-methylcyclopentane-1-carbaldehyde Properties

Names and Identifiers

• EN300-1620202
• 1936658-45-5
• 1-(Butan-2-yl)-2-methylcyclopentane-1-carbaldehyde
• 1-Butan-2-yl-2-methylcyclopentane-1-carbaldehyde
• Cyclopentanecarboxaldehyde, 2-methyl-1-(1-methylpropyl)-

• InChIKey： MOHCWIVWHNPDOK-UHFFFAOYSA-N
• Inchi： 1S/C11H20O/c1-4-9(2)11(8-12)7-5-6-10(11)3/h8-10H,4-7H2,1-3H3
• SMILES： O=CC1(C(C)CC)CCCC1C

Computed Properties

• Exact Mass: 168.151415257g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.151415257g/mol
• Heavy Atom Count: 12
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: 215.9±9.0 °C(Predicted)
• Density: 0.922±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives